6-bromo-3-(4-(4-hydroxy-4-(3-(trifluoromethyl)phenyl)piperidin-1-yl)-4-oxobutyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 6-bromo-3-[4-[4-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidin-1-yl]-4-oxobutyl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C24H23BrF3N3O4/c25-17-6-7-19-18(14-17)21(33)31(22(34)29-19)10-2-5-20(32)30-11-8-23(35,9-12-30)15-3-1-4-16(13-15)24(26,27)28/h1,3-4,6-7,13-14,35H,2,5,8-12H2,(H,29,34)
• InChI Key: GNMKUVKRZNAQNB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC(=CC=C2)C(F)(F)F)O)C(=O)CCCN3C(=O)C4=C(C=CC(=C4)Br)NC3=O
• Molecular Formula: C24H23BrF3N3O4
• Molecular Weight: 554.4 g/mol

Description

6-bromo-3-(4-(4-hydroxy-4-(3-(trifluoromethyl)phenyl)piperidin-1-yl)-4-oxobutyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H23BrF3N3O4 and its molecular weight is 554.364. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis

6-Bromo-quinazoline derivatives have been studied for various chemical synthesis applications. For instance, 6-Bromo-8-chlorosulfonylquinazoline-2,4(1H,3H)-dione, a related compound, has been synthesized and its interactions with nucleophilic reagents explored (Kuryazov et al., 2010). Moreover, the synthesis of 5′‐azido‐ and 5′‐amino‐2′,5′‐dideoxynucleosides from quinazoline‐2,4(1H,3H)‐diones has been investigated, highlighting the utility of these compounds in the synthesis of nucleoside analogs (El‐Barbary et al., 1995).

Herbicidal Activity

Quinazoline derivatives have shown promise in agricultural applications, particularly as herbicides. A study described the synthesis and herbicidal activity of novel quinazoline-2,4-dione derivatives as 4-hydroxyphenylpyruvate dioxygenase inhibitors, showing potential for broad-spectrum herbicidal activity (Wang et al., 2015).

Potential in Medicinal Chemistry

Quinazoline derivatives have also been explored for their potential in medicinal chemistry. For example, a study on 6-bromo-2,3-disubstituted-4(3H)-quinazolinones highlighted their antiviral and cytotoxic activities, suggesting their utility in developing new therapeutic agents (Dinakaran et al., 2003).

Applications in Organic Synthesis

Research has also focused on the use of quinazoline derivatives in various organic synthesis processes. For instance, the synthesis of novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives has been explored, with an emphasis on their antimicrobial activity (Babu et al., 2015).